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Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546720

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the common side reactions and handling of Triphenylphosphinegold(l)
chloride, referred to herein as (PhsP)AuCl.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving
(PhsP)AuCI.

Issue 1: Presence of a Significant Amount of
Triphenylphosphine Oxide in the Synthesized
(PhsP)AucCl

Question: After synthesizing (PhsP)AuClI from chloroauric acid and triphenylphosphine, my
product is contaminated with a significant amount of triphenylphosphine oxide (PhsPO). How
can | remove this impurity?

Answer:

The formation of triphenylphosphine oxide is a common side reaction in the synthesis of
(PhsP)AuCI.[1] The following troubleshooting steps can be taken to remove this byproduct.
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Workflow for PhsPO Removal

Concentrate the filtrate
to obtain purified
(PhsP)AuCI.

Purified (PhsP)AUCI

Wash the filtrate with
the same solvent.

Add ZnClz (2 eq.) Stir the mixture at Filter the suspension to
to form an insoluble room temperature remove the precipitated
[ZnCl2(PhsPO)2] complex. for several hours. PhsPO-Zn complex.

Suspend crude product
in a suitable solvent
(e.g., ethanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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